(2R)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid

• IUPAC Name: (2R)-2-(2,6-difluoro-4-nitrophenyl)propanoic acid
• InChI: InChI=1S/C9H7F2NO4/c1-4(9(13)14)8-6(10)2-5(12(15)16)3-7(8)11/h2-4H,1H3,(H,13,14)/t4-/m1/s1
• InChI Key: BLZPGURBRHOGGM-SCSAIBSYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1F)[N+](=O)[O-])F)C(=O)O
• Isomeric SMILES: C[C@H](C1=C(C=C(C=C1F)[N+](=O)[O-])F)C(=O)O
• Molecular Formula: C9H7F2NO4
• Molecular Weight: 231.15 g/mol

Description

(2R)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid, also known as DFP-18, is a chemical compound that has attracted significant attention from the scientific community due to its potential as a therapeutic agent. DFP-18 belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to possess potent anti-inflammatory and analgesic properties.

Mechanism of Action

(2R)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX enzymes. COX enzymes are responsible for the production of prostaglandins, which are inflammatory mediators that contribute to pain and inflammation. By inhibiting COX enzymes, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to possess potent anti-inflammatory and analgesic properties in various animal models of inflammation and pain. It has also been shown to be well-tolerated and safe in animal studies. This compound has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the recruitment and activation of immune cells during inflammation.

Advantages and Limitations for Lab Experiments

(2R)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid has several advantages for lab experiments. It is a potent and selective COX inhibitor, making it a useful tool for studying the role of COX enzymes in inflammation and pain. It is also relatively easy to synthesize and has been shown to be well-tolerated and safe in animal studies. However, this compound has some limitations for lab experiments. It is not water-soluble, which can make it difficult to administer in certain experimental settings. It also has a relatively short half-life, which can limit its effectiveness in some experimental models.

Future Directions

There are several future directions for the study of (2R)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid. One potential direction is the development of novel formulations of this compound that improve its solubility and bioavailability. Another potential direction is the investigation of the long-term safety and efficacy of this compound in animal models and clinical trials. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its potential therapeutic applications in various inflammatory conditions.

Synthesis Methods

(2R)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid can be synthesized using a multi-step process that involves the reaction of 2,6-difluoro-4-nitrophenol with (R)-2-bromopropanoic acid. The resulting intermediate is then subjected to a reduction reaction with sodium borohydride to yield this compound. The synthesis method has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

(2R)-2-(2,6-Difluoro-4-nitrophenyl)propanoic acid has been extensively studied for its potential as a therapeutic agent for the treatment of various inflammatory conditions such as arthritis, asthma, and inflammatory bowel disease. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of inflammatory mediators such as prostaglandins. This compound has also been shown to possess analgesic properties, making it a potential candidate for the treatment of pain.